Cas no 83657-24-3 (Diniconazole)

Diniconazole structure
Diniconazole structure
Product name:Diniconazole
CAS No:83657-24-3
MF:C15H17Cl2N3O
MW:326.220981359482
MDL:MFCD01678675
CID:60598
PubChem ID:24869701

Diniconazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
    • (E,3R)-1
    • (E)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazole-1-yl)-1-pentenyl-3-ol
    • (E)-(RS)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
    • (E)-1-(2,4,-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazole-1-yl)1-pentenyl-3-ol
    • Diniconazole M
    • (E,3R)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
    • (E)-(RS)-l-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-l-yl)-pent-1-en-3-ol
    • Spotless,Sumi-eight
    • XF-779
    • Diniconazol
    • DINICONAZOLE
    • Diniconazole Solution
    • Rac-diniconazole
    • (BETAE)-BETA-[(2,4-DICHLOROPHENYL)METHYLENE]-A-(1,1-DIMETHYLETHYL)-1H-1,2,4-TRIAZOLE-1-ETHANOL
    • (E)-1-(2,4- DICH
    • (SSE)-SS-[(2,4-DICHLOROPHENYL)METHYLENE]-A-(1,1-DIMETHYLETHYL)-1H-1,2,4-TRIAZOLE-1-ETHANOL
    • (βE)-β-[(2,4-dichlorophenyl)methylene]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol
    • ACIDAN
    • ALYANS
    • DINIT
    • dinoconazole
    • MITAZOLE
    • SPOTLESS
    • sumi-8
    • XF 779
    • (βE)-β-[(2,4-Dichlorophenyl)methylene]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol (ACI)
    • 1H-1,2,4-Triazole-1-ethanol, β-[(2,4-dichlorophenyl)methylene]-α-(1,1-dimethylethyl)-, (E)-(±)- (ZCI)
    • (E)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-1-penten-3-ol
    • 1H-1,2,4-Triazole-1-ethanol, β-[(2,4-dichlorophenyl)methylene]-α-(1,1-dimethylethyl)-, (E)-
    • Mixor
    • Nb 2
    • Nb 2 (pesticide)
    • S 3308
    • S 3308-10
    • S 3308L
    • Sumi
    • Sumi 8
    • Sumi 8-020FS
    • Sumi 8-12.5WP
    • XE 779
    • S-3308-10
    • (+)-(E)-1-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
    • 83657-24-3
    • DTXSID2040363
    • 76714-88-0
    • Nb (pesticide)
    • (E)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
    • (-)-(E)-1-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
    • (E)-1-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
    • Diniconazole 10 microg/mL in Isooctane
    • NCGC00254791-01
    • 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (E)-(+-)-
    • AKOS025310613
    • NCGC00168303-02
    • 1H-1,2,4-Triazole-1-ethanol,b-[(2,4-dichlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (bE)-
    • DTXCID0020363
    • NS00010212
    • A840628
    • (1E)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
    • NCGC00168303-01
    • 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-
    • SCHEMBL21284
    • 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (betaE)-
    • MFCD01678675
    • Diclopentezol
    • Ortho spotless
    • CAS-83657-24-3
    • 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (E)-
    • UNII-X82HVO1N83
    • 1H-1,2,4-Triazole-1-ethanol,b-[(2,4-dichlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (E)-
    • CS-5213
    • X82HVO1N83
    • DINICONAZOLE [MI]
    • Spotless, Mixor
    • SCHEMBL21286
    • Diniconazole [ISO]
    • CHEMBL135386
    • XE-779 L
    • HY-B1948
    • C18720
    • FBOUIAKEJMZPQG-AWNIVKPZSA-N
    • Tox21_300887
    • CHEBI:83909
    • Q27157324
    • (1E)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
    • S-3308L
    • A838806
    • AS-14255
    • 70217-36-6
    • C76672
    • Diniconazole
    • MDL： MFCD01678675
    • Inchi： 1S/C15H17Cl2N3O/c1-15(2,3)14(21)13(20-9-18-8-19-20)6-10-4-5-11(16)7-12(10)17/h4-9,14,21H,1-3H3/b13-6+
    • InChI Key： FBOUIAKEJMZPQG-AWNIVKPZSA-N
    • SMILES： C(/N1N=CN=C1)(\C(O)C(C)(C)C)=C\C1C=CC(Cl)=CC=1Cl
    • BRN： 9202976

Computed Properties

  • Exact Mass: 325.07500
  • Monoisotopic Mass: 325.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 50.9A^2

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.32
  • Melting Point: 134-156°C
  • Boiling Point: 501.1°C at 760 mmHg
  • Flash Point: 256.8 °C
  • Refractive Index: 1.592
  • PSA: 50.94000
  • LogP: 3.99000
  • Solubility: Solubility at 25 ℃

Diniconazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264; P270; P273; P301+P312; P330; P391; P501
  • Hazardous Material transportation number：UN 2730 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： R22: harmful if swallowed.
  • Safety Instruction： S53; S45
  • RTECS：BZ8790000
  • Hazardous Material Identification： Xn
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases：R45; R22
  • Toxicity：LD50 in male, female rats (mg/kg): 639, 474 orally; >5000, >5000 dermally (Takano)
  • Packing Group：III
  • Safety Term：6.1

Diniconazole Customs Data

  • HS CODE：3808999000
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diniconazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028907-100mg
Diniconazole
 83657-24-3 99.5%()
100mg
 ￥336 2024-05-21
eNovation Chemicals LLC
D758118-100g
1H-1,2,4-Triazole-1-ethanol,b-[(2,4-dichlorophenyl)methylene]-a-(1,1-dimethylethyl)-, (bE)-
 83657-24-3 98+%
100g
 $235 2023-09-04
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce48544-500mg
Diniconazole (Rac-diniconazole)
 83657-24-3 98%
500mg
 ￥891.00 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5952-100 mg
Diniconazole
 83657-24-3
100MG
 ￥485.00 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MF289-20g
Diniconazole
 83657-24-3 98+%
20g
 ￥324.0 2022-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
BWY272963-1.2ml
Diniconazole
 83657-24-3 100μg/mL in Methanol
1.2ml
 ¥133.90 2023-09-04
SHENG KE LU SI SHENG WU JI SHU
sc-337682-500 mg
Diniconazole,
 83657-24-3
500MG
 ￥5,731.00 2023-07-11
MedChemExpress
HY-B1948-500mg
Diniconazole
 83657-24-3 99.12%
500mg
 ￥800 2024-04-17
ChemScence
CS-5213-100mg
Diniconazole
 83657-24-3 98.73%
100mg
 $60.0 2022-04-26
MedChemExpress
HY-B1948-100mg
Diniconazole
 83657-24-3 99.12%
100mg
 ￥400 2024-04-17

Diniconazole Production Method

Synthetic Circuit 1

76714-48-2 76714-48-2
83657-24-3 83657-24-3
Reaction Conditions
1.1 Solvents: Acetone ;  rt → 45 °C; 8 h, 45 °C
2.1 Reagents: Potassium borohydride ;  3 h, 15 - 20 °C
Reference
Synthesis of diniconazole
Fu, Dingyi, Nongyao, 2002, 41(2), 10-12

Synthetic Circuit 2

76714-48-2 76714-48-2
83657-24-3 83657-24-3
Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  N-Bromosuccinimide ,  Bromine
2.1 Reagents: Potassium borohydride Solvents: Methanol
Reference
Synthesis process of diniconazole
Xia, Hongying; et al, Nongyao, 2001, 40(12), 12-14

Synthetic Circuit 3

13547-70-1 13547-70-1
288-88-0 288-88-0
83657-24-3 83657-24-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  3.5 h, 58 °C
2.1 Solvents: Toluene ;  5 h, reflux
3.1 Solvents: Acetone ;  rt → 45 °C; 8 h, 45 °C
4.1 Reagents: Potassium borohydride ;  3 h, 15 - 20 °C
Reference
Synthesis of diniconazole
Fu, Dingyi, Nongyao, 2002, 41(2), 10-12

Synthetic Circuit 4

76715-39-4 76715-39-4
83657-24-3 83657-24-3
Reaction Conditions
1.1 Reagents: Potassium borohydride Solvents: Methanol
Reference
Synthesis process of diniconazole
Xia, Hongying; et al, Nongyao, 2001, 40(12), 12-14

Synthetic Circuit 5

58905-32-1 58905-32-1
874-42-0 874-42-0
83657-24-3 83657-24-3
Reaction Conditions
1.1 -
2.1 Reagents: Methanesulfonic acid ,  N-Bromosuccinimide ,  Bromine
3.1 Reagents: Potassium borohydride Solvents: Methanol
Reference
Synthesis process of diniconazole
Xia, Hongying; et al, Nongyao, 2001, 40(12), 12-14

Synthetic Circuit 6

76715-39-4 76715-39-4
83657-24-3 83657-24-3
Reaction Conditions
1.1 Reagents: Potassium borohydride ;  3 h, 15 - 20 °C
Reference
Synthesis of diniconazole
Fu, Dingyi, Nongyao, 2002, 41(2), 10-12

Synthetic Circuit 7

874-42-0 874-42-0
66644-00-6 66644-00-6
83657-24-3 83657-24-3
Reaction Conditions
1.1 Solvents: Toluene ;  5 h, reflux
2.1 Solvents: Acetone ;  rt → 45 °C; 8 h, 45 °C
3.1 Reagents: Potassium borohydride ;  3 h, 15 - 20 °C
Reference
Synthesis of diniconazole
Fu, Dingyi, Nongyao, 2002, 41(2), 10-12

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